N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-2-((1-methyl-1H-tetrazol-5-yl)thio)acetamide

• IUPAC Name: N-(6-imidazol-1-ylpyrimidin-4-yl)-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C11H11N9OS/c1-19-11(16-17-18-19)22-5-10(21)15-8-4-9(14-6-13-8)20-3-2-12-7-20/h2-4,6-7H,5H2,1H3,(H,13,14,15,21)
• InChI Key: VLTZOOKVKZFJAI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)NC2=CC(=NC=N2)N3C=CN=C3
• Molecular Formula: C11H11N9OS
• Molecular Weight: 317.33 g/mol

Description

N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-2-((1-methyl-1H-tetrazol-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C11H11N9OS and its molecular weight is 317.33. The purity is usually 95%.
BenchChem offers high-quality N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-2-((1-methyl-1H-tetrazol-5-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-2-((1-methyl-1H-tetrazol-5-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

Research has explored the synthesis of heterocycles incorporating thiadiazole moieties, aiming at evaluating their potential applications, including their insecticidal properties. The synthesis process involves utilizing precursors and various chemical reactions to produce new compounds with desired properties (Fadda et al., 2017). Additionally, studies have focused on the synthesis of pyrimidine derivatives and their antibacterial activity, showcasing the compound's relevance in developing antimicrobial agents (Kumaraswamy Gullapelli, M. Thupurani, G. Brahmeshwari, 2014).

Molecular Design and Pharmacological Potential

The compound has been investigated for its potential in inhibiting human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT), with studies identifying derivatives that exhibit significant selectivity and improved oral absorption. This research indicates its potential utility in treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018). Furthermore, antimicrobial activity has been a focus, with studies synthesizing and evaluating compounds for their ability to combat microbial infections (S. Ch, 2022).

Applications in Heterocyclic Chemistry

Research into cascade reactions of versatile thioureido-acetamides demonstrates the compound's utility in synthesizing various heterocyclic compounds efficiently, highlighting its importance in organic synthesis and potential applications in developing new materials or pharmaceuticals (J. Schmeyers, G. Kaupp, 2002).

Crystallographic Studies

Crystallographic studies have provided insights into the structural properties of related acetamide compounds, enhancing our understanding of their conformation and stability, which is crucial for designing compounds with specific pharmacological properties (Subasri et al., 2016).